Cas no 2003698-92-6 (tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate
• CAS No: 2003698-92-6
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6138304
• PubChem ID: 165832029
• Update Time: 2025-06-25

tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate
• 2003698-92-6
• EN300-1904396

• Inchi： 1S/C14H28N2O2/c1-10-5-7-11(8-6-10)12(15)9-16-13(17)18-14(2,3)4/h10-12H,5-9,15H2,1-4H3,(H,16,17)
• InChI Key： GOQOUQXKKKJCCL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C1CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate

Professional Introduction to Compound with CAS No. 2003698-92-6 and Product Name: tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate

The compound with the CAS number 2003698-92-6 and the product name tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a tert-butyl group and a complex aminoethyl chain, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high selectivity and efficacy. The structure of tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the presence of the tert-butyl group contributes to steric hindrance, which can be crucial in optimizing receptor interactions, while the 4-methylcyclohexyl moiety adds a layer of conformational flexibility that is often beneficial in drug design.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The carbamate functional group is particularly noteworthy, as it has been extensively studied for its ability to modulate biological pathways. Research indicates that carbamates can serve as effective intermediates in the synthesis of various pharmacologically active compounds. The specific configuration of tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate, with its dual amino and carbamate functionalities, suggests that it may be a versatile building block for more complex molecules.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core framework of the molecule. These methodologies not only highlight the sophistication of modern synthetic chemistry but also underscore the importance of precision in molecular construction.

Evidence from recent studies suggests that derivatives of carbamates exhibit remarkable pharmacological properties. For instance, modifications to the side chains can alter binding affinities and pharmacokinetic profiles, making them suitable for treating a wide range of conditions. The structural features of tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate, particularly its bulky tert-butyl group and flexible cyclohexyl ring, make it an intriguing candidate for further investigation.

In addition to its synthetic appeal, this compound holds promise for therapeutic applications. Preclinical studies have demonstrated that similar structures can interact with biological targets in novel ways, potentially leading to breakthroughs in drug discovery. The ability to fine-tune the molecular properties allows researchers to tailor the compound for specific therapeutic outcomes, whether it be enhancing solubility, improving bioavailability, or increasing target specificity.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how different structural modifications will impact biological activity. By leveraging these tools, scientists can accelerate the drug discovery process and reduce experimental costs. The integration of computational methods with traditional synthetic approaches has become a cornerstone of modern pharmaceutical research.

The future prospects for tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate are vast. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them more effectively. This compound serves as a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, researchers can push the boundaries of what is possible in drug development.

In conclusion, the compound with CAS number 2003698-92-6 and product name tert-butyl N-[2-amino-2-(4-methylcyclohexyl)ethyl]carbamate exemplifies the cutting edge of pharmaceutical chemistry. Its unique structure and promising properties make it a valuable asset in both academic research and industrial applications. As further studies are conducted, we can expect to see even more innovative uses emerge from this remarkable molecule.